Cas no 1253202-38-8 (SDAD (NHS-SS-Diazirine))

• Product Name: SDAD (NHS-SS-Diazirine)
• CAS No: 1253202-38-8
• Molecular Formula: C₁₄H₂₀N₄O₅S₂
• Molecular Weight: 388.462400436401
• CID: 4787640
• PubChem ID: 89184318

SDAD (NHS-SS-Diazirine) Properties

Names and Identifiers

• SDAD
• SDAD (NHS-SS-Diazirine)
• 2,5-Dioxopyrrolidin-1-yl 3-((2-(3-(3-methyl-3H-diazirin-3-yl)propanamido)ethyl)disulfanyl)propanoate
• SDAD (NHS-SS-Diazirine) (succinimidyl 2-[(4,4'-azipentanamido)ethyl]-1,3'-dithiopropionate)
• starbld0011946
• CS-0181335
• SDAD(NHS-SS-Diazirine) (succinimidyl 2-[(4,4'-azipentanamido)ethyl]-1,3'-dithiopropionate)
• (2,5-dioxopyrrolidin-1-yl) 3-[2-[3-(3-methyldiazirin-3-yl)propanoylamino]ethyldisulfanyl]propanoate
• SCHEMBL13837624
• EX-A3717
• D5887
• 2,5-DIOXOPYRROLIDIN-1-YL 3-({2-[3-(3-METHYLDIAZIRIN-3-YL)PROPANAMIDO]ETHYL}DISULFANYL)PROPANOATE
• MFCD28899419
• N-Succinimidyl 3-[[2-[3-(3-Methyl-3H-diazirin-3-yl)propanamido]ethyl]disulfaneyl]propanoate
• 1253202-38-8

• InChIKey： NLPWBELUEANJAT-UHFFFAOYSA-N
• Inchi： 1S/C14H20N4O5S2/c1-14(16-17-14)6-4-10(19)15-7-9-25-24-8-5-13(22)23-18-11(20)2-3-12(18)21/h2-9H2,1H3,(H,15,19)
• SMILES： S(CCNC(CCC1(C)N=N1)=O)SCCC(=O)ON1C(CCC1=O)=O

Computed Properties

• Exact Mass: 388.08751210g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 12
• Monoisotopic Mass: 388.08751210g/mol
• Heavy Atom Count: 25
• Complexity: 562
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.3
• Topological Polar Surface Area: 168

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty amides